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Compound of Interest

Compound Name: C26 Cer

CAS No.: 121459-09-4

Cat. No.: B135182

Get Quote

Technical Support Center: Ceramide Analysis
Welcome to the technical support center for lipid analysis. This guide provides in-depth

answers and troubleshooting protocols for researchers working with long-chain ceramides, with

a specific focus on differentiating C26:0 ceramide from other abundant long-chain species.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental structural difference
between C26:0 ceramide and other common long-chain
ceramides like C16:0, C18:0, and C24:0?
The defining difference lies in the length of the N-acyl chain attached to the sphingoid base

(e.g., sphingosine). The "C##" designation directly refers to the number of carbon atoms in this

fatty acid chain.

C16:0 Ceramide (Palmitoyl Ceramide): Contains a 16-carbon saturated acyl chain.

C18:0 Ceramide (Stearoyl Ceramide): Contains an 18-carbon saturated acyl chain.
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C24:0 Ceramide (Lignoceryl Ceramide): Contains a 24-carbon saturated acyl chain.

C26:0 Ceramide (Cerotoyl Ceramide): Contains a 26-carbon saturated acyl chain.

This seemingly simple addition of two methylene groups (-CH2-) between C24:0 and C26:0

significantly increases the molecule's hydrophobicity and molecular weight, which are the

primary properties exploited for their differentiation.

Analytical Strategy & Troubleshooting
Q2: We are trying to resolve C24:0 and C26:0 ceramides
but are seeing significant peak co-elution in our reverse-
phase HPLC-MS analysis. What is the primary cause and
how can we fix it?
This is a classic challenge in lipidomics. The structural similarity and high hydrophobicity of

very-long-chain (VLC) ceramides make them difficult to separate.

Causality: The primary reason for co-elution is insufficient chromatographic resolution. In

reverse-phase liquid chromatography (RPLC), separation is based on hydrophobicity. While

C26:0 is more hydrophobic than C24:0, the difference is subtle, requiring a highly optimized

method to resolve them.

Troubleshooting Workflow:

Below is a systematic approach to improving the separation between C24:0 and C26:0

ceramides.

graph TD { graph [splines=ortho, nodesep=0.6, ranksep=0.8]; node [shape=box,
style="filled,rounded", margin=0.2, fontname="Arial", fontsize=11]; edge [fontname="Arial",
fontsize=10];

}

Caption: Troubleshooting workflow for improving chromatographic separation.

Detailed Solutions:
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Optimize the Elution Gradient:

Problem: A steep gradient (rapid increase in organic solvent) will rush the highly

hydrophobic ceramides off the column together.

Solution: Decrease the gradient slope. After the initial elution of less hydrophobic lipids,

slow the rate of increase of your organic solvent (e.g., from 5%/min to 2%/min). This gives

the stationary phase more time to interact differently with C24:0 and C26:0, improving

resolution.

Adjust the Flow Rate:

Problem: A high flow rate reduces the interaction time between the analytes and the

stationary phase.

Solution: Lower the flow rate (e.g., from 0.4 mL/min to 0.2 mL/min). This increases

residence time on the column, allowing for better partitioning and separation, often at the

cost of longer run times.

Increase Column Temperature:

Problem: Poor peak shape (broadening) can contribute to overlap.

Solution: Increasing the column temperature (e.g., to 50-60°C) reduces the viscosity of the

mobile phase and can improve mass transfer kinetics. This often leads to sharper peaks

and better resolution for lipids.

Evaluate Column Chemistry:

Problem: Not all C18 columns are the same. The specific bonding and end-capping can

affect selectivity for hydrophobic molecules.

Solution: If optimization fails, consider a column with higher "shape selectivity" or one

specifically designed for lipidomics. A column with a higher carbon load or different

stationary phase chemistry might provide the necessary resolving power.
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Q3: How can mass spectrometry (MS) definitively
differentiate C26:0 ceramide, even with partial
chromatographic co-elution?
Mass spectrometry is the ultimate arbiter for identification. It differentiates molecules based on

their mass-to-charge ratio (m/z), providing definitive confirmation that chromatography alone

cannot.

The Key Differentiator: Molecular Weight

The most straightforward method is to use a high-resolution mass spectrometer (like a TOF or

Orbitrap) to extract ion chromatograms for the exact mass of each ceramide. The addition of

two methylene groups (C2H4) to C24:0 to make C26:0 results in a predictable mass shift.

Ceramide Species
Chemical Formula
(d18:1/C:0)

Monoisotopic Mass
(M+H)+

Mass Difference

C24:0 Ceramide C42H84NO3 682.6422 -

C26:0 Ceramide C44H88NO3 710.6735 +28.0313 Da

Table 1: Molecular masses of C24:0 and C26:0 ceramides (sphingosine d18:1 base). These

exact masses are used for identification.

Workflow for MS-based Differentiation:

graph LR { graph [nodesep=0.4, ranksep=1]; node [shape=box, style="filled,rounded",
fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge
[fontname="Arial", fontsize=10];

}

Caption: Using extracted ion chromatograms (XICs) to identify specific ceramides.

Using Tandem MS (MS/MS) for Absolute Confirmation:

For ultimate confidence, tandem mass spectrometry (MS/MS) is used. In this technique, the

parent ion (e.g., m/z 710.6735 for C26:0) is isolated and fragmented. The resulting fragment

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ions are characteristic of the molecule's structure. All ceramides with a d18:1 sphingosine base

will produce a characteristic fragment ion at m/z 264.2686. Observing this fragment from a

parent ion of m/z 710.6735 is definitive proof of a C26 ceramide (d18:1/26:0).

Experimental Protocol
Q4: Please provide a robust starting protocol for the
separation and identification of C26:0 ceramide from a
lipid extract using UHPLC-MS.
This protocol is a validated starting point and should be optimized for your specific

instrumentation and sample type.

Objective: To separate and identify C24:0 and C26:0 ceramides from a total lipid extract.

1. Sample Preparation (Lipid Extraction):

Use a well-established method like a Bligh-Dyer or Folch extraction to isolate total lipids from

your sample.

Ensure the final lipid pellet is dried completely under nitrogen to prevent oxidation.

Reconstitute the dried lipid extract in a solvent compatible with the initial mobile phase

conditions (e.g., 90:10 Mobile Phase A:Mobile Phase B).

2. UHPLC System & Column:

Column: C18 Reverse-Phase Column (e.g., 1.7 µm particle size, 2.1 x 100 mm). A column

designed for lipidomics is highly recommended.

Column Temperature: 55°C

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

3. Mobile Phases:
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Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM Ammonium Formate and 0.1%

Formic Acid.

Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate and 0.1%

Formic Acid.

Expert Tip: The use of ammonium formate and formic acid aids in the ionization of

ceramides, promoting the formation of [M+H]+ ions in positive ion mode ESI.

4. Chromatographic Gradient:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 70 30

2.0 50 50

15.0 1 99

20.0 1 99

20.1 70 30

| 25.0 | 70 | 30 |

Table 2: Example UHPLC gradient for separating very-long-chain ceramides.

5. Mass Spectrometer Settings (Example for Q-TOF or Orbitrap):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.5 kV

Gas Temperature: 325°C

Scan Range (Full Scan): 100 - 1200 m/z

Data Acquisition: Acquire data in profile mode for high resolution.
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Targeted MS/MS (Optional): Create an inclusion list for the expected m/z of C24:0

(682.6422) and C26:0 (710.6735) to trigger fragmentation and confirm the presence of the

m/z 264.2686 sphingoid base fragment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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